(5-Methyl-3-phenylisoxazol-4-YL)-N-(4-(trifluoromethylthio)phenyl)formamide
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Description
(5-Methyl-3-phenylisoxazol-4-YL)-N-(4-(trifluoromethylthio)phenyl)formamide is a useful research compound. Its molecular formula is C18H13F3N2O2S and its molecular weight is 378.37. The purity is usually 95%.
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Scientific Research Applications
Structure and Dynamics
The molecular structures of related N-(azol-N-yl) formamides have been studied, indicating that compounds like these often exist in specific configurations (Z or E) influenced by the electronic properties of the azolyl substituent. This property could impact the reactivity and interaction of (5-Methyl-3-phenylisoxazol-4-yl)-N-(4-(trifluoromethylthio)phenyl)formamide in biological systems or catalytic processes (Salazar et al., 1993).
Synthetic Applications
Improvements in synthetic techniques related to isoxazole formamides indicate a potential for the development of more efficient synthesis pathways for compounds like this compound, enhancing yield and reducing reaction steps (Zhi, 2000).
Heterocyclic Chemistry
Research into the synthesis of isoxazolo[5,4-d]pyrimidines highlights the versatile reactivity of isoxazole derivatives in forming complex heterocyclic structures. Such studies underscore the potential of this compound in heterocyclic synthesis and the exploration of novel pharmaceuticals or materials (Sakamoto et al., 1980).
Antiviral and Immunomodulatory Effects
Isoxazole derivatives have been shown to exhibit strong inhibitory effects on enzymes essential for the synthesis of pyrimidine nucleotides, which are crucial for immune cell functions. This suggests that structurally related compounds, including this compound, could have applications in immunosuppression or antiviral therapy (Knecht & Löffler, 1998).
Enzyme Inhibition
The selective inhibition of enzymes by related isoxazol and cinchoninic acid derivatives underscores the potential of this compound in targeted therapy, especially for conditions requiring modulation of enzyme activity (Knecht & Löffler, 1998).
Properties
IUPAC Name |
5-methyl-3-phenyl-N-[4-(trifluoromethylsulfanyl)phenyl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F3N2O2S/c1-11-15(16(23-25-11)12-5-3-2-4-6-12)17(24)22-13-7-9-14(10-8-13)26-18(19,20)21/h2-10H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEFDENDTINXHPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)SC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.